Cas no 6708-97-0 (1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium)
6708-97-0 structure
Product Name:1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium
CAS No:6708-97-0
MF:C19H25N3O2
MW:327.420704603195
CID:1719961
PubChem ID:5215053
Update Time:2025-04-21
1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium
- 1-[(4-methylphenyl)methyl]-4-[(2-nitrophenyl)methyl]piperazine-1,4-diium
- DTXSID40410548
- 6708-97-0
-
- Inchi: 1S/C19H23N3O2/c1-16-6-8-17(9-7-16)14-20-10-12-21(13-11-20)15-18-4-2-3-5-19(18)22(23)24/h2-9H,10-15H2,1H3/p+2
- InChI Key: YLRBZPFTZPMOCB-UHFFFAOYSA-P
- SMILES: [O-][N+](C1C=CC=CC=1C[NH+]1CC[NH+](CC2C=CC(C)=CC=2)CC1)=O
Computed Properties
- Exact Mass: 327.19485
- Monoisotopic Mass: 327.195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.7A^2
Experimental Properties
- Boiling Point: 448.6°C at 760 mmHg
- Flash Point: 225.1°C
- PSA: 52.02
1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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